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VX-702 Handling & Storage Guidelines

The following table summarizes the key handling and storage information for VX-702 as provided by a

chemical supplier [1].

Property Specification

Molecular Weight 404.32 g/mol [1]

CAS Number 745833-23-2 [1]

Physical Form Solid (White to off-white) [1]

Recommended Storage Powder: -20°C (2 years) or 4°C (2 years) [1]

Solubility (DMSO) ≥ 42 mg/mL (103.88 mM) [1]

VX-702 Experimental Use Protocols

The tables below detail specific experimental conditions for using VX-702 in biological models, as cited in

recent scientific literature.
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Table 1: In Vitro Cell Culture Application This protocol is used to inhibit proinflammatory cytokine

release in LPS-induced macrophages [2].

Parameter Specification

Cell Model Mouse leukemic monocyte/macrophage (RAW264.7 cells) [2]

Stimulation 1 μM LPS [2]

VX-702 Working
Concentration

5 μM [2]

Key Outcomes Reduced levels of phosphorylated p38 MAPK and proinflammatory

cytokines (IL-6, IL-1β) [2]

Table 2: In Vivo Animal Model Application This protocol was used in a mouse model of sepsis-associated

acute kidney injury (S-AKI) [2].

Parameter Specification

Animal Model Female Balb/c mice with induced S-AKI [2]

Dosage 50 mg/kg [2]

Route of Administration Oral gavage (o.g.) [2]

Dosing Frequency Twice daily [2]

Vehicle DMSO [2]

Table 3: Ex Vivo Platelet Storage Application This protocol demonstrates the use of VX-702 to improve

the shelf-life and quality of stored human platelets [3].

Parameter Specification

Biological Material Human apheresis platelets in 100% plasma [3]
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Parameter Specification

VX-702 Working
Concentration

10 μM [3]

Storage Conditions Cold temperature (4-6°C) or thermocycled conditions [3]

Key Outcomes Reduced expression of activation markers (CD62, CD63) and

phosphatidylserine; improved in vivo circulation in a mouse model [3]

Experimental Workflow for In Vitro & In Vivo Models

The diagram below illustrates the general workflow for applying VX-702 in cellular and animal models of

inflammation, based on the cited research [2].

Key Assays

Start Experiment

In Vitro Model:
LPS-induced RAW264.7 cells

In Vivo Model:
Mouse S-AKI Model

Apply VX-702

 5 μM

Cytokine Levels
(ELISA)

Western Blot
(p-p38 MAPK) Cell Viability/Apoptosis Blood Biochemistry

(SCr, BUN)

 50 mg/kg, oral

Perform Assays

Data Analysis
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Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the primary mechanism of action of VX-702? A1: VX-702 is a highly selective inhibitor of

p38α mitogen-activated protein kinase (MAPK). It exhibits 14-fold higher potency against p38α compared to

p38β, and works by inhibiting the production of proinflammatory cytokines such as IL-6, IL-1β, and TNF-α

[2] [1] [3].

Q2: How should I prepare a stock solution of VX-702? A2: VX-702 is soluble in DMSO. A stock solution

of 25 mg/mL in DMSO can be prepared, which is equivalent to approximately 61.83 mM (based on its

molecular weight of 404.32 g/mol). For in vivo studies, this stock is typically further diluted in an

appropriate vehicle like corn oil [1].

Q3: Are there any critical contraindications for using VX-702? A3: The search results indicate that VX-

702 is intended for research use only and is not for use in humans or for diagnostic or therapeutic

procedures outside of controlled clinical trials [4] [1].

Important Disclaimer

The information provided here is for research and reference purposes only.

For definitive storage and stability data, always refer to the Certificate of Analysis (CoA) provided

with your specific product batch.
Handling Precautions: This product is not for human consumption. It should be handled by trained

personnel in a laboratory setting, using appropriate personal protective equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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